Cas no 1260783-54-7 (5-Bromo-1H-indazole-3-carbonyl chloride)

• Product Name: 5-Bromo-1H-indazole-3-carbonyl chloride
• CAS No: 1260783-54-7
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 5012411
• Update Time: 2023-08-24

5-Bromo-1H-indazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carbonyl chloride, 5-bromo-
• 5-BROMO-1H-INDAZOLE-3-CARBONYL CHLORIDE
• 5-Bromo-1H-indazole-3-carbonyl chloride

• Inchi： 1S/C8H4BrClN2O/c9-4-1-2-6-5(3-4)7(8(10)13)12-11-6/h1-3H,(H,11,12)
• InChI Key： PVDAKLPTZHISFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)Cl)=NN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8